Cas no 1805385-50-5 (Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805385-50-5
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4858655
• Update Time: 2025-10-29

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H7BrClF2NO2/c1-16-7(15)3-6-5(10)2-4(9(12)13)8(11)14-6/h2,9H,3H2,1H3
• InChI Key： MHFVRCLUOWSRRD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(N=C1CC(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate

Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805385-50-5)

The compound Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805385-50-5) is a highly specialized organic molecule with a complex structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and potential biological activities. The molecule's structure includes a pyridine ring substituted with multiple halogen atoms and a methyl ester group, contributing to its versatility in chemical reactions and applications.

Recent studies have highlighted the importance of halogenated pyridine derivatives in drug discovery, particularly in the development of new antibiotics and antiviral agents. The presence of bromo, chloro, and difluoromethyl groups in this compound enhances its reactivity and selectivity in various synthetic pathways. For instance, the difluoromethyl group introduces a unique electronic environment that can influence the molecule's interaction with biological targets, making it a promising candidate for medicinal chemistry research.

In terms of synthesis, Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate is typically prepared through multi-step organic reactions involving halogenation, substitution, and esterification processes. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better purity levels, which are critical for its application in sensitive biological assays. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, further enhancing the efficiency of its production.

One of the most exciting developments involving this compound is its role in the synthesis of bioactive molecules. By modifying the substituents on the pyridine ring, chemists can tailor the compound's properties to target specific biological pathways. For example, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent.

Moreover, the compound's stability under various reaction conditions makes it an ideal building block for constructing more complex molecular architectures. Its ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel materials with tailored electronic properties. These materials hold promise for applications in optoelectronics and sensor technologies.

In conclusion, Methyl 5-bromo-2-chloro-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805385-50-5) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and reactivity make it a valuable tool for chemists and pharmacologists seeking to develop innovative solutions in drug discovery and material science.